Cas no 2034512-19-9 (3,4,5-triethoxy-N-2-(4-phenyl-1H-pyrazol-1-yl)ethylbenzamide)

• Product Name: 3,4,5-triethoxy-N-2-(4-phenyl-1H-pyrazol-1-yl)ethylbenzamide
• CAS No: 2034512-19-9
• MF: C₂₄H₂₉N₃O₄
• MW: 423.504766225815
• CID: 5991958
• PubChem ID: 119102929
• Update Time: 2025-10-28

3,4,5-triethoxy-N-2-(4-phenyl-1H-pyrazol-1-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3,4,5-triethoxy-N-2-(4-phenyl-1H-pyrazol-1-yl)ethylbenzamide
• 3,4,5-triethoxy-N-(2-(4-phenyl-1H-pyrazol-1-yl)ethyl)benzamide
• 2034512-19-9
• 3,4,5-triethoxy-N-[2-(4-phenylpyrazol-1-yl)ethyl]benzamide
• F6525-4377
• 3,4,5-triethoxy-N-[2-(4-phenyl-1H-pyrazol-1-yl)ethyl]benzamide
• AKOS026695314

• Inchi： 1S/C24H29N3O4/c1-4-29-21-14-19(15-22(30-5-2)23(21)31-6-3)24(28)25-12-13-27-17-20(16-26-27)18-10-8-7-9-11-18/h7-11,14-17H,4-6,12-13H2,1-3H3,(H,25,28)
• InChI Key： VWNRKVHRFNOPPB-UHFFFAOYSA-N
• SMILES： O(CC)C1C(=CC(=CC=1OCC)C(NCCN1C=C(C=N1)C1C=CC=CC=1)=O)OCC

Computed Properties

• Exact Mass: 423.21580641g/mol
• Monoisotopic Mass: 423.21580641g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 11
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 74.6Ų

Additional information on 3,4,5-triethoxy-N-2-(4-phenyl-1H-pyrazol-1-yl)ethylbenzamide

Comprehensive Overview of 3,4,5-Triethoxy-N-2-(4-phenyl-1H-pyrazol-1-yl)ethylbenzamide (CAS No. 2034512-19-9)

The compound 3,4,5-triethoxy-N-2-(4-phenyl-1H-pyrazol-1-yl)ethylbenzamide (CAS No. 2034512-19-9) is a synthetic organic molecule that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This benzamide derivative is characterized by its triethoxy substitution pattern and a phenylpyrazole moiety, which contribute to its distinct physicochemical properties. Researchers are particularly interested in its role as a potential bioactive scaffold for drug discovery, given its ability to interact with various biological targets.

In recent years, the demand for novel small-molecule inhibitors and modulators has surged, driven by advancements in precision medicine and targeted therapies. 3,4,5-Triethoxy-N-2-(4-phenyl-1H-pyrazol-1-yl)ethylbenzamide has been explored in the context of kinase inhibition and receptor binding, aligning with current trends in cancer research and neurodegenerative disease studies. Its multi-ethoxy side chain enhances solubility, a critical factor for drug bioavailability, while the pyrazole ring offers versatility in molecular interactions.

The synthesis of CAS No. 2034512-19-9 involves sophisticated organic chemistry techniques, including amide coupling and heterocyclic ring formation. These methods are frequently searched by chemists seeking efficient synthetic routes for complex molecules. The compound’s structure-activity relationship (SAR) is a focal point for researchers optimizing lead compounds in drug development pipelines. Notably, its logP and hydrogen bonding capacity make it a candidate for central nervous system (CNS) drug design, a hot topic in blood-brain barrier (BBB) penetration studies.

From an industrial perspective, 3,4,5-triethoxy-N-2-(4-phenyl-1H-pyrazol-1-yl)ethylbenzamide is often discussed in forums related to high-throughput screening (HTS) and fragment-based drug discovery (FBDD). Its molecular weight and polar surface area align with Lipinski’s Rule of Five, a frequent search query among medicinal chemists. Additionally, the compound’s potential as a probe molecule for protein-protein interaction (PPI) inhibition reflects the growing interest in undruggable targets.

Environmental and green chemistry considerations are also relevant to CAS No. 2034512-19-9, as researchers explore solvent-free synthesis and catalytic methods to reduce waste. This aligns with the broader push for sustainable pharmaceutical manufacturing, a trending topic in academic and industrial circles. The compound’s stability under various pH conditions further underscores its utility in formulation science.

In summary, 3,4,5-triethoxy-N-2-(4-phenyl-1H-pyrazol-1-yl)ethylbenzamide represents a compelling case study in modern drug design and chemical innovation. Its multifaceted applications—from targeted therapy to molecular tool development—highlight its relevance in addressing contemporary challenges in life sciences. As interest in personalized medicine and AI-driven drug discovery grows, compounds like this will remain at the forefront of scientific inquiry.